Cas no 1392271-34-9 (1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone)

• Product Name: 1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone
• CAS No: 1392271-34-9
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 5140503
• PubChem ID: 57336676
• Update Time: 2026-03-03

1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone
• 1-[2-(hydroxymethyl)pyridin-4-yl]ethan-1-one
• SCHEMBL24690842
• F75933
• 1-[2-(hydroxymethyl)pyridin-4-yl]ethanone
• 1392271-34-9

• Inchi： 1S/C8H9NO2/c1-6(11)7-2-3-9-8(4-7)5-10/h2-4,10H,5H2,1H3
• InChI Key： AQYZGEYXKACSJG-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CN=C(CO)C=1)C

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone

Research Brief on 1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone (CAS: 1392271-34-9): Recent Advances and Applications

1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone (CAS: 1392271-34-9) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the role of 1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone as a precursor in the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently functionalized to yield derivatives with high selectivity for specific kinase targets, such as EGFR and CDK2. The researchers employed a combination of computational modeling and experimental validation to optimize the synthetic pathway, achieving a yield of over 80% under mild reaction conditions. These findings underscore the compound's utility in the development of targeted cancer therapies.

Another significant advancement was reported in the field of antimicrobial research. A team of scientists from the University of Cambridge investigated the antibacterial properties of 1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone derivatives against multidrug-resistant bacterial strains. The study revealed that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. Mechanistic studies suggested that these compounds disrupt bacterial cell wall synthesis, offering a promising avenue for the development of new antibiotics.

Beyond its applications in drug discovery, 1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone has also been explored as a building block in the synthesis of fluorescent probes. A recent publication in Analytical Chemistry described the use of this compound to develop a series of pyridine-based fluorescent sensors for the detection of metal ions in biological systems. The sensors exhibited high sensitivity and selectivity for zinc ions, making them valuable tools for studying zinc homeostasis in cellular environments.

In conclusion, 1-(2-(Hydroxymethyl)pyridin-4-yl)ethanone (CAS: 1392271-34-9) continues to be a compound of great interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable asset in the development of novel therapeutics and diagnostic tools. Future research should focus on further optimizing its synthetic routes and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.